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Compound of Interest

Compound Name: Sodium Sulfite

Cat. No.: B128036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and hazardous

properties of sodium sulfite, referencing the International Chemical Safety Card (ICSC) 1200.

The information is structured to be a vital resource for laboratory and industrial applications.

Chemical Identification and Physical Properties
Sodium sulfite (Na₂SO₃) is an inorganic salt that presents as a white, odorless, crystalline

solid or powder.[1][2][3] It is a versatile reducing agent used in various industrial processes,

including pulp and paper manufacturing, water treatment, and as a food preservative.[3][4]

Table 1: Physical and Chemical Properties of Sodium Sulfite
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Property Value

Molecular Formula Na₂SO₃

Molecular Mass 126.04 g/mol

Appearance White crystals or powder

Odor Odorless

Density (Anhydrous) 2.633 g/cm³

Density (Heptahydrate) 1.561 g/cm³

Melting Point Decomposes above 500°C

Solubility in Water 27.0 g/100 mL at 20°C

pH of Solution ~9 (5% solution)

Stability

Stable under normal conditions, but slowly

oxidizes in air to sodium sulfate. Sensitive to air

and moisture.

Hazard Identification and Toxicology
Sodium sulfite is classified as harmful if swallowed and can cause severe allergic reactions in

sensitive individuals. The primary chemical hazards stem from its reactivity with acids and its

potential to cause sensitization.

Key Hazards:

Reactivity with Acids: Contact with strong acids liberates toxic and irritating sulfur dioxide

(SO₂) gas.

Allergic Reactions: May cause allergy or asthma-like symptoms, particularly in sulfite-

sensitive individuals and asthmatics. Inhalation can lead to bronchoconstriction, and in

severe cases, anaphylactic shock.

Irritation: The dust and solutions can cause irritation to the skin, eyes, and respiratory tract.
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Table 2: Acute Toxicity Data for Sodium Sulfite

Route of Exposure Species Value

Oral (LD50) Rat 2610 - 6400 mg/kg

Oral (LD50) Mouse 820 mg/kg

Oral (LD50) Rabbit 600 - 700 mg/kg

Inhalation (LC50) Rat >5.5 mg/L (4 hr)

Dermal (LD50) Rat

>2000 mg/kg (for sodium

metabisulfite, a related

compound)

Note on Experimental Protocols:The data presented in Safety Data Sheets and ICSC cards are

summaries of toxicological studies. The detailed experimental protocols for these studies (e.g.,

specific strain of animals, detailed observation parameters) are not publicly available within

these summary documents and typically require access to specialized toxicology databases or

the original study publications.

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure. The following workflows

outline the necessary steps.
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Inhalation Exposure Skin Contact Eye Contact Ingestion

Inhalation of Dust/Mist

Move to Fresh Air

Rest in a Half-Upright Position

Seek Medical Attention,
Especially if Breathing is Difficult

Skin Contact

Remove Contaminated Clothing

Rinse Skin with Plenty of Water or Shower

Wash with Soap and Water

Eye Contact

Rinse with Plenty of Water
for Several Minutes

Remove Contact Lenses if Easy to Do

Continue Rinsing

Seek Medical Attention if Irritation Persists

Ingestion

Rinse Mouth with Water

Give One or Two Glasses of Water to Drink

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response workflow for different routes of exposure to sodium sulfite.

Handling, Storage, and Spill Management
Proper handling and storage procedures are essential to minimize risks. This includes using

appropriate personal protective equipment (PPE) and having a clear plan for accidental

releases.

Handling and Storage Guidelines:

Ventilation: Use in a well-ventilated area. Local exhaust is required if dust is generated or if

there is a risk of sulfur dioxide release.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Skin Protection: Compatible chemical-resistant gloves and protective clothing.

Respiratory Protection: A NIOSH-approved respirator for dusts and sulfur dioxide is

necessary where ventilation is inadequate.

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers. Keep

segregated from strong acids and oxidizing agents.
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Spill Occurs

Evacuate Unauthorized Personnel
Ensure Adequate Ventilation

Wear Appropriate PPE
(Respirator, Goggles, Gloves, Coveralls)

Prevent Dust Dispersion
(If appropriate, moisten first)

Carefully Sweep or Shovel
Spilled Substance

Place in a Covered, Labeled Container
for Disposal

Rinse Spill Area with
Plenty of Water

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe cleanup and disposal of a sodium sulfite spill.
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Fire and Explosion Hazard
Sodium sulfite itself is not combustible. However, in a fire, it can decompose.

Decomposition: Decomposes on heating, producing toxic and corrosive fumes of sulfur

oxides (SOx).

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Water

spray can be used to keep containers cool and to knock down vapors.

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA) to

protect against toxic fumes.

Stability and Reactivity
Understanding the chemical stability and reactivity is key to safe storage and handling.

Chemical Stability: Stable under normal conditions but is sensitive to air and moisture.

Incompatible Materials:

Strong Oxidizing Agents: Reacts violently, can cause strong exothermic reactions.

Strong Acids: Reacts to release toxic sulfur dioxide gas.

Hazardous Decomposition Products: Upon heating to decomposition, it emits toxic fumes of

sulfur dioxide and leaves a sodium sulfide residue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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